Cas no 820963-99-3 (1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1-methylethyl)-)

• Product name: 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1-methylethyl)-
• CAS No: 820963-99-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 699333
• PubChem ID: 11344197

1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1-methylethyl)-
• 3-propan-2-yl-3H-pyrrolo[1,2-c][1,3]oxazol-1-one
• 820963-99-3
• DTXSID00462922

• Inchi： InChI=1S/C9H11NO2/c1-6(2)8-10-5-3-4-7(10)9(11)12-8/h3-6,8H,1-2H3
• InChI Key： ZIDQIIBMGISHQH-UHFFFAOYSA-N
• SMILES： CC(C)C1N2C=CC=C2C(=O)O1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31.2Ų